Cas no 7180-62-3 (4-Cyclopentene-1,3-dione,4-methoxy-5-methyl-)
7180-62-3 structure
Product Name:4-Cyclopentene-1,3-dione,4-methoxy-5-methyl-
4-Cyclopentene-1,3-dione,4-methoxy-5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-Cyclopentene-1,3-dione,4-methoxy-5-methyl-
- 4-Methoxy-5-methyl-4-cyclopentene-1,3-dione
- 4-methoxy-5-methylcyclopent-4-ene-1,3-dione
- 4-METHOXY-5-METHYL-4-CYCLOPENTEN-1,3-DIONE
- DTXSID30222056
- 7180-62-3
- 4-Methoxy-5-methyl-4-cyclopentene-1,3-dione #
- VHSDLZNCAMQPIG-UHFFFAOYSA-N
- 4-Cyclopentene-1,3-dione, 4-methoxy-5-methyl-
-
- Inchi： 1S/C7H8O3/c1-4-5(8)3-6(9)7(4)10-2/h3H2,1-2H3
- InChI Key： VHSDLZNCAMQPIG-UHFFFAOYSA-N
- SMILES： O(C)C1C(CC(C=1C)=O)=O
Computed Properties
- Exact Mass: 140.04734
- Monoisotopic Mass: 140.047
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.4A^2
- XLogP3: 0.5
Experimental Properties
- Density: 1.17
- Boiling Point: 257.5°Cat760mmHg
- Flash Point: 111.6°C
- Refractive Index: 1.478
- PSA: 43.37
4-Cyclopentene-1,3-dione,4-methoxy-5-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-365372-1.0g |
4-methoxy-5-methylcyclopent-4-ene-1,3-dione |
7180-62-3 | 1.0g |
$0.0 | 2023-03-02 |
4-Cyclopentene-1,3-dione,4-methoxy-5-methyl- Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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